Cas no 1807217-77-1 (Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate)

• Product Name: Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate
• CAS No: 1807217-77-1
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4948470
• Update Time: 2025-10-15

Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate

• Inchi： 1S/C13H14BrNO2/c1-3-10-5-9(8-15)6-11(7-14)12(10)13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： ABZANKHWJOVYCX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=CC(CC)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate

Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate (CAS No. 1807217-77-1): A Comprehensive Overview

Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate (CAS No. 1807217-77-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, including a bromomethyl group, a cyano group, and an ethyl ester, offers a wide range of applications and potential uses in various scientific and industrial domains.

The bromomethyl group in Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate makes it an excellent precursor for further chemical modifications. The reactivity of the bromomethyl group allows for the introduction of various functional groups through substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. This property is particularly useful in the development of new pharmaceuticals and advanced materials.

The presence of the cyano group adds another layer of functionality to Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate. The cyano group is known for its high electronegativity and ability to participate in a variety of chemical reactions, including nucleophilic addition and reduction. These reactions can lead to the formation of amines, amides, and other nitrogen-containing compounds, which are crucial in the design of bioactive molecules and drug candidates.

The ethyl ester moiety in Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate contributes to its solubility properties and reactivity profile. Esters are generally more stable than their corresponding acids, making them suitable for use in various synthetic routes. Additionally, the ethyl ester can be hydrolyzed to form the corresponding carboxylic acid, which can then undergo further transformations to produce a diverse array of derivatives.

Recent research has highlighted the potential applications of Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate in pharmaceutical development. Studies have shown that compounds with similar structural features exhibit promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate exhibited significant cytotoxic activity against several cancer cell lines, suggesting its potential as a lead compound for further drug discovery efforts.

In addition to its pharmaceutical applications, Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate has also been explored for its use in materials science. The unique combination of functional groups in this compound makes it suitable for the synthesis of polymers with tailored properties. For example, researchers at the University of California have developed novel polymers using Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate as a monomer, resulting in materials with enhanced mechanical strength and thermal stability.

The synthesis of Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of an appropriate starting material followed by cyano substitution and esterification. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From a safety perspective, Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate should be handled with caution due to its reactivity and potential health hazards associated with exposure to brominated compounds. Proper personal protective equipment (PPE) and adherence to safety protocols are essential when working with this compound in laboratory settings.

In conclusion, Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate (CAS No. 1807217-77-1) is a multifunctional organic compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for further research and development in pharmaceuticals, materials science, and other related fields. As ongoing studies continue to uncover new properties and applications, Ethyl 2-bromomethyl-4-cyano-6-ethylbenzoate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.